Cas no 659-05-2 (13-Azabicyclo[7.3.1]tridecane)
![13-Azabicyclo[7.3.1]tridecane structure](https://ossimg.kuujia.com/scimg/1000/659-05-2x500.png)
13-Azabicyclo[7.3.1]tridecane structure
Product Name:13-Azabicyclo[7.3.1]tridecane
CAS No:659-05-2
MF:C12H23N
MW:181.31772351265
CID:2701740
PubChem ID:85935194
Update Time:2025-04-21
13-Azabicyclo[7.3.1]tridecane Chemical and Physical Properties
Names and Identifiers
-
- 659-05-2
- DTXSID001307879
- 13-Azabicyclo[7.3.1]tridecane
-
- Inchi： 1S/C12H23N/c1-2-4-7-11-9-6-10-12(13-11)8-5-3-1/h11-13H,1-10H2
- InChI Key： IJHVFTDRRYNGBF-UHFFFAOYSA-N
- SMILES： N1C2CCCCCCCC1CCC2
Computed Properties
- Exact Mass: 181.183049738Da
- Monoisotopic Mass: 181.183049738Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 12Ų
13-Azabicyclo[7.3.1]tridecane Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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